Cas no 1396806-66-8 (3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea)

• Product Name: 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea
• CAS No: 1396806-66-8
• MF: C₁₇H₂₂N₂O₃
• MW: 302.368184566498
• CID: 6216516
• PubChem ID: 71782642
• Update Time: 2025-05-22

3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea
• VU0525999-1
• AKOS024525113
• 1-[2-(furan-2-yl)-2-hydroxypropyl]-3-(3-phenylpropyl)urea
• 1396806-66-8
• F5857-9655
• 1-(2-(furan-2-yl)-2-hydroxypropyl)-3-(3-phenylpropyl)urea
• 3-[2-(furan-2-yl)-2-hydroxypropyl]-1-(3-phenylpropyl)urea

• Inchi： 1S/C17H22N2O3/c1-17(21,15-10-6-12-22-15)13-19-16(20)18-11-5-9-14-7-3-2-4-8-14/h2-4,6-8,10,12,21H,5,9,11,13H2,1H3,(H2,18,19,20)
• InChI Key： MMVLSLFDRAUWLM-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=CO1)CNC(NCCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 302.16304257g/mol
• Monoisotopic Mass: 302.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea

Comprehensive Overview of 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea (CAS No. 1396806-66-8)

The compound 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea (CAS No. 1396806-66-8) is a structurally unique urea derivative that has garnered significant interest in pharmaceutical and biochemical research. Its molecular framework combines a furan ring, a hydroxypropyl moiety, and a phenylpropyl group, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for novel urea derivatives has surged due to their role in modulating enzyme activity and receptor binding. The furan-2-yl component in this compound is notable for its electron-rich properties, which enhance its reactivity in synthetic pathways. Meanwhile, the hydroxypropyl segment contributes to improved solubility, a critical factor in drug formulation. These attributes align with current trends in precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are prioritized.

From a structural-activity relationship (SAR) perspective, 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea exhibits promising interactions with proteins involved in inflammation and metabolic regulation. This has led to its exploration in targeted therapy for chronic diseases, a hot topic in biomedical research. Online searches frequently highlight queries like "urea derivatives in drug development" and "furan-based compounds therapeutic potential", reflecting widespread curiosity about its applications.

The synthetic route for CAS No. 1396806-66-8 often involves multi-step organic reactions, including condensation and protection-deprotection strategies. Optimizing these processes is a key focus for process chemists, as efficiency and yield directly impact scalability. Discussions in academic forums frequently address challenges like regioselectivity and byproduct minimization, underscoring the compound's complexity.

Beyond pharmaceuticals, this urea derivative has potential in material science, particularly in designing smart polymers and catalysts. Its aromatic and heterocyclic components enable π-π stacking and hydrogen bonding, properties exploited in nanotechnology and supramolecular chemistry. Such interdisciplinary relevance makes it a recurring subject in high-impact journals and patent filings.

In summary, 3-2-(furan-2-yl)-2-hydroxypropyl-1-(3-phenylpropyl)urea represents a multifaceted compound with broad scientific appeal. Its dual utility in life sciences and advanced materials positions it at the forefront of innovation, answering pressing questions in both academic and industrial settings.